Cas no 1806830-79-4 (3-Amino-4-(difluoromethyl)-5-fluoro-2-methylpyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-5-fluoro-2-methylpyridine
• CAS No: 1806830-79-4
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4854614
• Update Time: 2025-11-06

3-Amino-4-(difluoromethyl)-5-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-5-fluoro-2-methylpyridine

• Inchi： 1S/C7H7F3N2/c1-3-6(11)5(7(9)10)4(8)2-12-3/h2,7H,11H2,1H3
• InChI Key： LUYGLHAAORUQNZ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C)C(=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-(difluoromethyl)-5-fluoro-2-methylpyridine

3-Amino-4-(difluoromethyl)-5-fluoro-2-methylpyridine: A Comprehensive Overview

The compound 3-Amino-4-(difluoromethyl)-5-fluoro-2-methylpyridine (CAS No. 1806830-79-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This pyridine derivative has garnered attention due to its unique chemical properties and structural features, which make it a valuable component in the development of advanced materials, pharmaceuticals, and agrochemicals.

Pyridine derivatives have long been recognized for their versatility in chemical synthesis. The presence of the amino group at position 3, along with the difluoromethyl group at position 4 and the fluorine atom at position 5, introduces a high degree of functionalization to the molecule. This functionalization enhances its reactivity and makes it suitable for a wide range of reactions, including nucleophilic substitutions, electrophilic additions, and catalytic transformations.

Recent studies have highlighted the role of 3-Amino-4-(difluoromethyl)-5-fluoro-2-methylpyridine in drug discovery. Its ability to act as a precursor for bioactive compounds has been extensively explored in medicinal chemistry. Researchers have reported that this compound can serve as a building block for designing molecules with potential anti-cancer, anti-inflammatory, and anti-microbial properties.

In the field of materials science, this compound has shown promise as a precursor for the synthesis of advanced polymers and coordination compounds. Its fluorinated groups contribute to enhanced thermal stability and electronic properties, making it an attractive candidate for applications in organic electronics and optoelectronics.

The synthesis of 3-Amino-4-(difluoromethyl)-5-fluoro-2-methylpyridine involves a multi-step process that typically begins with the preparation of intermediate pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, the compound's stability under various conditions has been thoroughly investigated. Its resistance to photodegradation and hydrolysis under normal conditions suggests that it could be safely utilized in outdoor applications without significant environmental impact.

In summary, 3-Amino-4-(difluoromethyl)-5-fluoro-2-methylpyridine (CAS No. 1806830-79-4) is a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemical research and development.